Cas no 2228125-35-5 (tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate
• CAS No: 2228125-35-5
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5938954
• PubChem ID: 165979671
• Update Time: 2025-06-08

tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate
• EN300-1899305
• tert-butyl N-[3-(1-amino-3-hydroxycyclobutyl)oxolan-3-yl]carbamate
• 2228125-35-5

• Inchi： 1S/C13H24N2O4/c1-11(2,3)19-10(17)15-13(4-5-18-8-13)12(14)6-9(16)7-12/h9,16H,4-8,14H2,1-3H3,(H,15,17)
• InChI Key： GURBNOZQYAYRNR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(CC(C1)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate (CAS No. 2228125-35-5)

The compound tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate (CAS No. 2228125-35-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and oxolan rings, is a key intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional groups, including the tert-butyl carbamate and amino-hydroxy moieties, make it a valuable building block for drug discovery.

In recent years, the demand for tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate has surged due to its potential applications in targeting protein-protein interactions (PPIs) and enzyme inhibition. Researchers are particularly interested in its role in modulating kinase pathways, which are critical in diseases such as cancer and inflammatory disorders. The compound's ability to act as a scaffold for designing inhibitors has made it a focal point in high-throughput screening (HTS) campaigns.

One of the most frequently asked questions about CAS No. 2228125-35-5 revolves around its synthetic accessibility. The compound can be synthesized via multi-step organic reactions, including Boc protection, cyclization, and selective hydroxylation. Its chiral centers and stereochemistry are crucial for its biological activity, making enantioselective synthesis a topic of intense research. Advances in catalysis and green chemistry have further optimized its production, reducing environmental impact.

The pharmacokinetic properties of tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate are another area of interest. Its lipophilicity and hydrogen-bonding capacity influence its absorption and distribution, which are critical for drug development. Computational studies using molecular docking and QSAR models have provided insights into its binding affinity with target proteins, aiding in the design of more potent analogs.

From an industrial perspective, the scalability of CAS No. 2228125-35-5 is a hot topic. Pharmaceutical companies are investing in continuous flow chemistry and process intensification to meet the growing demand. The compound's stability under various conditions, including pH and temperature, is also under investigation to ensure its suitability for large-scale manufacturing.

In the context of intellectual property, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate has been featured in several patents, highlighting its potential as a lead compound. Its applications extend beyond traditional small-molecule drugs, with explorations in PROTACs (Proteolysis Targeting Chimeras) and bioconjugation strategies. These innovations align with the current trend of precision medicine and targeted therapy.

Environmental and regulatory considerations are also paramount. The compound's ecotoxicity and biodegradability are being evaluated to ensure compliance with REACH and other global standards. Researchers are employing life cycle assessment (LCA) methodologies to minimize waste and energy consumption during its production.

In summary, tert-butyl N-3-(1-amino-3-hydroxycyclobutyl)oxolan-3-ylcarbamate (CAS No. 2228125-35-5) represents a cutting-edge tool in modern drug discovery. Its multifaceted applications, from kinase inhibition to bioconjugation, underscore its versatility. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.